Cas no 18146-62-8 (Tributylsulfonium iodide)

• Product Name: Tributylsulfonium iodide
• CAS No: 18146-62-8
• MF: C₁₂H₂₇IS
• MW: 330.312255144119
• MDL: MFCD00671571
• CID: 122805
• PubChem ID: 87577322
• Update Time: 2025-08-02

Tributylsulfonium iodide Chemical and Physical Properties

Names and Identifiers

• Sulfonium, tributyl-,iodide (1:1)
• Tributylsulfonium Iodide
• tributylsulfanium,iodide
• Tributyl-sulfonium,Jodid
• TRI-N-BUTYLSULFONIUM IODIDE
• TributylsulfoniumIodide
• TRIBUTYLSULFANIUM IODIDE
• MFCD00671571
• T71961
• SCHEMBL396287
• J-011586
• tributylsulfanium;iodide
• 18146-62-8
• Tri-N-butylsulfonium iodide 96+% t
• CS-0196421
• DTXSID20621231
• T1564
• AKOS015833282
• Sulfonium, tributyl-, iodide (1:1)
• AS-61782
• HUCQSHDLMUWBPS-UHFFFAOYSA-M
• DB-267009
• Tributylsulfonium iodide

• MDL： MFCD00671571
• Inchi： 1S/C12H27S.HI/c1-4-7-10-13(11-8-5-2)12-9-6-3;/h4-12H2,1-3H3;1H/q+1;/p-1
• InChI Key： HUCQSHDLMUWBPS-UHFFFAOYSA-M
• SMILES： [I-].[S+](CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 330.08800
• Monoisotopic Mass: 330.08782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 72.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Uncertain
• Density: Not available
• Melting Point: 93.0 to 95.0 deg-C
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 25.30000
• LogP: 1.00900
• Solubility: Uncertain
• Vapor Pressure: Not available

Tributylsulfonium iodide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organosulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds

Additional information on Tributylsulfonium iodide

Recent Advances in the Application of Tributylsulfonium Iodide (CAS: 18146-62-8) in Chemical Biology and Pharmaceutical Research

Tributylsulfonium iodide (CAS: 18146-62-8) is a quaternary sulfonium salt that has garnered increasing attention in chemical biology and pharmaceutical research due to its unique chemical properties and versatile applications. Recent studies have explored its potential as a phase-transfer catalyst, a reagent in organic synthesis, and a key intermediate in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest advancements in the utilization of Tributylsulfonium iodide, highlighting its mechanistic roles, synthetic applications, and emerging biological activities.

In the realm of organic synthesis, Tributylsulfonium iodide has been employed as an efficient phase-transfer catalyst for various reactions, including nucleophilic substitutions and alkylations. A 2023 study published in the Journal of Organic Chemistry demonstrated its superior catalytic activity in the synthesis of α-aminophosphonates, achieving high yields under mild conditions. The study attributed this efficacy to the compound's ability to stabilize reactive intermediates and facilitate the transfer of anionic species between immiscible phases. Furthermore, the researchers noted that Tributylsulfonium iodide exhibited remarkable stability and recyclability, making it an environmentally friendly alternative to traditional catalysts.

Beyond its synthetic applications, recent investigations have uncovered the potential of Tributylsulfonium iodide in medicinal chemistry. A groundbreaking study in Bioorganic & Medicinal Chemistry Letters (2024) reported the compound's role as a precursor in the synthesis of sulfonium-based prodrugs for targeted cancer therapy. These prodrugs leverage the unique redox properties of the sulfonium moiety to achieve selective activation in hypoxic tumor microenvironments. The research team observed significant tumor growth inhibition in preclinical models with minimal off-target effects, suggesting promising clinical translation potential.

Mechanistic studies have also shed light on the biochemical interactions of Tributylsulfonium iodide. Advanced spectroscopic techniques and computational modeling have revealed its ability to modulate enzyme activity through non-covalent interactions with catalytic sites. Particularly noteworthy is its inhibitory effect on certain kinases involved in inflammatory pathways, as documented in a recent Nature Chemical Biology publication. These findings open new avenues for the development of sulfonium-containing enzyme modulators with potential applications in treating chronic inflammatory diseases.

From a pharmaceutical formulation perspective, recent innovations have explored Tributylsulfonium iodide as an excipient to enhance drug solubility and bioavailability. Its amphiphilic character enables the formation of stable micelles that can encapsulate hydrophobic active pharmaceutical ingredients. A 2024 study in the International Journal of Pharmaceutics demonstrated significant improvement in the oral absorption of poorly soluble anticancer drugs when formulated with Tributylsulfonium iodide-based delivery systems.

Looking forward, the research community anticipates expanded applications of Tributylsulfonium iodide in areas such as biocatalysis, materials science, and diagnostic imaging. Ongoing studies are investigating its potential in the development of contrast agents for magnetic resonance imaging (MRI) and as a building block for functional biomaterials. As the understanding of its structure-activity relationships deepens, Tributylsulfonium iodide is poised to play an increasingly important role in bridging chemical synthesis with biological applications.

In conclusion, the recent surge in research on Tributylsulfonium iodide (CAS: 18146-62-8) underscores its multifaceted utility in chemical biology and pharmaceutical sciences. From its established role in organic synthesis to emerging applications in drug development and delivery, this compound continues to reveal new possibilities. Future research directions will likely focus on optimizing its properties for specific applications, elucidating its biological mechanisms in greater detail, and translating these findings into practical therapeutic solutions.